Cas no 1349717-04-9 (3-Bromo-2-chloro-4-fluoropyridine)

• Product name: 3-Bromo-2-chloro-4-fluoropyridine
• CAS No: 1349717-04-9
• MF: C₅H₂BrClFN
• MW: 210.431482791901
• MDL: MFCD19686166
• CID: 4591612
• PubChem ID: 56604226

3-Bromo-2-chloro-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-4-fluoropyridine
• Pyridine, 3-bromo-2-chloro-4-fluoro-

• MDL： MFCD19686166
• Inchi： 1S/C5H2BrClFN/c6-4-3(8)1-2-9-5(4)7/h1-2H
• InChI Key： LZEIWXPQMDFERY-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(F)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0

Additional information on 3-Bromo-2-chloro-4-fluoropyridine

3-Bromo-2-chloro-4-fluoropyridine: A Comprehensive Overview

The compound 3-Bromo-2-chloro-4-fluoropyridine, identified by the CAS number 1349717-04-9, is a heterocyclic aromatic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, chlorine, and fluorine atoms at specific positions. The presence of these halogens imparts distinct chemical properties, making it a valuable molecule in research and industrial settings.

Recent studies have highlighted the potential of 3-Bromo-2-chloro-4-fluoropyridine in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the field of medicinal chemistry. The compound's ability to undergo various substitution reactions has made it a versatile building block for designing molecules with desired pharmacological properties.

In addition to its pharmaceutical applications, 3-Bromo-2-chloro-4-fluoropyridine has found utility in materials science. Its electronic properties make it a candidate for use in organic electronics, such as in the development of semiconducting materials. Recent advancements in this area have demonstrated its potential in enhancing the performance of organic field-effect transistors (OFETs), where its electron-withdrawing groups play a crucial role in modulating electronic behavior.

The synthesis of 3-Bromo-2-chloro-4-fluoropyridine involves multi-step processes that require precise control over reaction conditions. One common approach involves the halogenation of pyridine derivatives through electrophilic substitution reactions. The strategic placement of bromine, chlorine, and fluorine atoms at positions 3, 2, and 4, respectively, is critical to achieving the desired molecular structure. This process often requires the use of catalysts and careful optimization to ensure high yields and purity.

From an environmental perspective, understanding the fate and transport of 3-Bromo-2-chloro-4-fluoropyridine in natural systems is essential for assessing its potential impact on ecosystems. Recent studies have focused on its degradation pathways under various environmental conditions, including photolysis and microbial activity. These investigations aim to provide insights into how this compound interacts with the environment and whether it poses any risks to aquatic or terrestrial organisms.

In conclusion, 3-Bromo-2-chloro-4-fluoropyridine, CAS No. 1349717-04-9, is a multifaceted compound with diverse applications across different scientific disciplines. Its unique chemical properties make it an invaluable tool in research and industry, while ongoing studies continue to uncover new avenues for its use. As advancements in synthetic methodologies and material science progress, this compound is poised to play an even more significant role in shaping future innovations.